Cas no 2227977-90-2 (tert-butyl N-{3-amino-2-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylpropyl}carbamate)

• Product Name: tert-butyl N-{3-amino-2-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylpropyl}carbamate
• CAS No: 2227977-90-2
• MF: C₁₇H₃₂N₂O₂
• MW: 296.448184967041
• CID: 6083436
• PubChem ID: 165705212
• Update Time: 2025-05-24

tert-butyl N-{3-amino-2-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-amino-2-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylpropyl}carbamate
• EN300-1887937
• tert-butyl N-{3-amino-2-[(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]propyl}carbamate
• 2227977-90-2

• Inchi： 1S/C17H32N2O2/c1-16(2,3)21-15(20)19-10-11(9-18)13-7-6-12-8-14(13)17(12,4)5/h11-14H,6-10,18H2,1-5H3,(H,19,20)/t11?,12-,13?,14-/m0/s1
• InChI Key： DAWBNIZTRFESAA-YIOUJQMASA-N
• SMILES： O(C(C)(C)C)C(NCC(CN)C1CC[C@H]2C[C@@H]1C2(C)C)=O

Computed Properties

• Exact Mass: 296.246378268g/mol
• Monoisotopic Mass: 296.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{3-amino-2-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylpropyl}carbamate

tert-butyl N-{3-amino-2-(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-ylpropyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{3-amino-2-(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-ylpropyl}carbamate, identified by the CAS number NO2227977-90-2, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its complex molecular structure, which includes a bicyclic framework and a carbamate functional group. The presence of these structural elements contributes to its unique chemical properties and reactivity.

The bicyclic system in this compound, specifically the bicyclo[3.1.1]heptane moiety, is a key feature that influences its physical and chemical properties. This bicyclic structure provides rigidity to the molecule, enhancing its stability under various reaction conditions. The stereochemistry of the compound is further defined by the (1S,5S) configuration of the bicyclic system, which plays a crucial role in determining its biological activity and interaction with other molecules.

The carbamate group in the molecule is another critical component, as it is known for its ability to form amide bonds and participate in various nucleophilic reactions. This functional group also contributes to the compound's solubility and bioavailability, making it an attractive candidate for applications in drug delivery systems and polymer chemistry.

Recent studies have highlighted the potential of this compound in the development of advanced materials with tailored properties. For instance, researchers have explored its use as a building block for constructing supramolecular assemblies and stimuli-responsive polymers. These applications leverage the unique combination of rigidity from the bicyclic system and reactivity from the carbamate group.

In addition to its material science applications, this compound has shown promise in medicinal chemistry. Its ability to act as a precursor for bioactive molecules has led to investigations into its potential use in drug design and synthesis. The stereochemistry of the bicyclic system has been found to influence the pharmacokinetic properties of derivatives, making it a valuable tool in developing enantioselective drugs.

The synthesis of tert-butyl N-{3-amino-2-(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-ylpropyl}carbamate involves a series of carefully optimized steps to ensure high yield and purity. Key steps include the construction of the bicyclic system through ring-closing metathesis or other cyclization techniques, followed by functionalization with the carbamate group using standard coupling reactions.

Efforts are currently underway to explore further applications of this compound in areas such as catalysis and green chemistry. Its ability to act as a chiral ligand or catalyst precursor makes it an intriguing candidate for asymmetric synthesis and sustainable chemical processes.

In conclusion, tert-butyl N-{3-amino-2-(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-ylpropyl}carbamate represents a versatile platform for advancing research across multiple disciplines within chemistry and related fields.